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Introduction
3-(p-Tolyl)furan-2,5-dione is a substituted aromatic heterocyclic compound with potential

applications in medicinal chemistry and materials science. Its furan-2,5-dione core, also known

as maleic anhydride, is a reactive pharmacophore and a versatile building block in organic

synthesis. The presence of the p-tolyl group influences the molecule's steric and electronic

properties, which can in turn affect its biological activity and reactivity. This document provides

a concise technical overview of the known physical characteristics of 3-(p-Tolyl)furan-2,5-
dione and outlines standard experimental protocols for its characterization.

Core Physical Characteristics
At present, detailed experimental data for several key physical properties of 3-(p-Tolyl)furan-
2,5-dione, such as melting point, boiling point, and solubility, are not readily available in

publicly accessible literature. The information that has been identified from chemical supplier

databases is summarized below.
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Property Value Source

Molecular Formula C₁₁H₁₀O₃ Biosynth[1], ChemScene[2]

Molecular Weight 190.19 g/mol Biosynth[1]

CAS Number 1225521-38-9 Biosynth[1]

Note: The isomeric compound, 3-(m-tolyl)dihydrofuran-2,5-dione, has a reported molecular

weight of 190.20 g/mol .[2]

Experimental Protocols
Standard methodologies for determining the physical characteristics of solid organic

compounds like 3-(p-Tolyl)furan-2,5-dione are well-established. The following sections detail

common experimental protocols.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C.[3] Impurities tend to depress and

broaden the melting range.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[3]

Capillary tubes (sealed at one end)[4]

Thermometer[3]

Mortar and pestle[2]

Spatula[2]

Procedure:

A small amount of the finely powdered dry sample is packed into a capillary tube to a height

of 1-3 mm.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biosynth.com/p/AZB52138/1225521-38-9-3-p-tolyldihydrofuran-25-dione
https://www.chemscene.com/1226409-57-9.html
https://www.biosynth.com/p/AZB52138/1225521-38-9-3-p-tolyldihydrofuran-25-dione
https://www.biosynth.com/p/AZB52138/1225521-38-9-3-p-tolyldihydrofuran-25-dione
https://www.chemscene.com/1226409-57-9.html
https://www.benchchem.com/product/b15053790?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661803/
https://www.mdpi.com/1420-3049/26/8/2137
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661803/
https://www.chemscene.com/1226409-57-9.html
https://www.chemscene.com/1226409-57-9.html
https://www.mdpi.com/1420-3049/26/8/2137
https://www.mdpi.com/1422-8599/2024/2/M1814
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15053790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The capillary tube is placed in the heating block of the melting point apparatus.[3]

The sample is heated rapidly to a temperature approximately 10-15°C below the expected

melting point.[5]

The heating rate is then reduced to approximately 1-2°C per minute to allow for thermal

equilibrium.[3][5]

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the last solid crystal disappears (completion of melting) are recorded as the melting

point range.[2][3]

Solubility Determination
Understanding the solubility of a compound in various solvents is crucial for its purification,

formulation, and biological testing. A systematic approach is often employed to classify a

compound's solubility.

Apparatus:

Test tubes[6]

Vortex mixer or shaker[6]

Graduated pipettes or cylinders[6]

pH paper or meter[7]

Solvents for Classification:

Water[7]

5% Sodium Hydroxide (NaOH) solution[8]

5% Sodium Bicarbonate (NaHCO₃) solution[8]

5% Hydrochloric Acid (HCl) solution[8]

Concentrated Sulfuric Acid (H₂SO₄)[6]
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Organic solvents (e.g., diethyl ether, ethanol, acetone, toluene)[6][7]

Procedure for Qualitative Solubility Testing:

Approximately 25 mg of the solute is placed in a test tube.[6]

0.75 mL of the solvent is added in portions.[6]

The mixture is vigorously agitated after each addition.[6]

The compound is classified as "soluble" if it completely dissolves. If the compound dissolves

in water, the pH of the solution should be tested.[7]

If the compound is insoluble in water, its solubility in acidic and basic solutions is tested to

infer the presence of acidic or basic functional groups.[8]

Experimental and Characterization Workflow
The synthesis and characterization of a novel compound such as 3-(p-Tolyl)furan-2,5-dione
follows a logical progression of steps to confirm its identity and purity.
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Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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